Cas no 65369-29-1 (4-Methoxythiophene-3-carboxamide)

4-Methoxythiophene-3-carboxamide structure
65369-29-1 structure
Product Name:4-Methoxythiophene-3-carboxamide
CAS No:65369-29-1
MF:C6H7NO2S
MW:157.190280199051
MDL:MFCD00067903
CID:501703
PubChem ID:2778500
Update Time:2025-09-28

4-Methoxythiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxythiophene-3-carboxamide
    • 3-Thiophenecarboxamide,4-methoxy-
    • 3-Carbamoyl-4-methoxythiophene
    • 3-methoxythiophene-4-carboxylic acid amide
    • 4-methoxy-thiophene-3-carboxylic acid amide
    • 65369-29-1
    • SMR000459334
    • KM 01620
    • HMS554C10
    • DTXSID40380979
    • AKOS006227818
    • NYYTVZAHSFIFFN-UHFFFAOYSA-N
    • FT-0618968
    • HMS2782J20
    • J-515680
    • CHEMBL1559275
    • MLS000859155
    • SCHEMBL5010451
    • MFCD00067903
    • Maybridge1_004454
    • Oprea1_194202
    • DB-054806
    • 4-Methoxythiophenen-3-carboxamide
    • MDL: MFCD00067903
    • Inchi: 1S/C6H7NO2S/c1-9-5-3-10-2-4(5)6(7)8/h2-3H,1H3,(H2,7,8)
    • InChI Key: NYYTVZAHSFIFFN-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C(N)=O)=C1)OC

Computed Properties

  • Exact Mass: 157.02000
  • Monoisotopic Mass: 157.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 120 °C
  • PSA: 80.56000
  • LogP: 1.55590

4-Methoxythiophene-3-carboxamide Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

4-Methoxythiophene-3-carboxamide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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